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Compound of Interest

Compound Name: Undecane

Cat. No.: B072203 Get Quote

Undecane Safety & Flammability Technical
Support Center
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on managing the flammability and safety of undecane in a

laboratory setting.

Troubleshooting Guides & FAQs
This section addresses specific issues and questions that may arise during experiments

involving undecane.

Handling and Storage

Q: What are the primary flammability hazards associated with undecane?

A: Undecane is a combustible liquid, meaning it can ignite when exposed to an ignition

source at or above its flash point.[1][2][3] Its vapors are heavier than air and can travel to a

distant ignition source, causing a flashback.[2][3] Vapors can also form explosive mixtures

with air.[1][2]

Q: What are the immediate signs of a hazardous undecane vapor concentration?
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A: While undecane has a noticeable odor, relying on smell is not a reliable method for

determining hazardous concentrations.[4] A dedicated volatile organic compound (VOC)

gas detector is necessary for accurately measuring undecane concentrations in the air.[4]

Q: My experiment requires heating undecane. What precautions should I take?

A: Never heat undecane with an open flame.[5][6] Use intrinsically safe heating methods

such as steam baths, oil baths, heating mantles, or hot air baths.[6] All heating should be

conducted within a chemical fume hood to control vapor accumulation.[5][6]

Q: I need to transfer a large volume of undecane between metal containers. How can I

prevent a static electricity spark?

A: Pouring flammable liquids can generate static electricity, which can serve as an ignition

source.[6][7] To prevent this, you must ground and bond the containers.[2][5] Grounding

provides a path for the static charge to dissipate to the earth, while bonding connects the

two containers to equalize their electrical potential.[7] Use appropriate grounding and

bonding cables for this procedure.[8]

Q: Can I store undecane in a standard laboratory refrigerator?

A: No, never store flammable liquids like undecane in a standard refrigerator or freezer.[7]

[8][9] These appliances contain ignition sources (e.g., lights, thermostats) that can ignite

flammable vapors.[7] Flammable liquids requiring cold storage must be kept in specially

designed "spark-proof" or "explosion-proof" refrigerators.[7][8]

Q: What is the maximum amount of undecane I can have in my lab?

A: The total volume of flammable liquids is regulated. Generally, the maximum for any lab

is 120 gallons.[9] Without a flammable safety cabinet, the limit is 10 gallons in original

containers and 25 gallons in smaller safety cans.[9] With a flammable safety cabinet, the

limit is typically 10 gallons per 100 square feet in an un-sprinkled area, or 20 gallons per

100 square feet in a sprinkled area.[9] Always minimize the amount of flammable liquids in

your lab to what is immediately necessary.[7]

Personal Protective Equipment (PPE)
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Q: What type of gloves should I wear when handling undecane?

A: Wear suitable chemical-resistant gloves.[2][10] The specific type of glove material

should be chosen based on the breakthrough time and permeation rate for undecane.

Consult the glove manufacturer's compatibility chart for specific recommendations.

Q: Is a standard lab coat sufficient when working with undecane?

A: A flame-retardant lab coat is recommended.[1][11] At a minimum, a 100% cotton lab

coat should be worn, as synthetic materials can melt and cause severe burns if they ignite.

[11]

Q: When is respiratory protection necessary?

A: If engineering controls like a fume hood are not sufficient to maintain exposure below

acceptable limits, or during a large spill, respiratory protection is necessary.[1][4] A NIOSH-

approved respirator with appropriate cartridges for organic vapors should be used.[1] In

situations with potential for uncontrolled release or unknown exposure levels, a positive-

pressure, air-supplying respirator is required.[1]

Emergency Procedures

Q: What should I do if I spill a small amount of undecane?

A: For a small spill, alert others in the area, eliminate all ignition sources, and ensure

adequate ventilation.[3] Absorb the spill with a non-combustible absorbent material like

sand, earth, or vermiculite.[1][3] Use non-sparking tools to collect the absorbed material

and place it in a sealed, properly labeled container for hazardous waste disposal.[3]

Q: How should I respond to a large undecane spill?

A: For a large spill, immediately evacuate the area and notify your institution's emergency

response team.[3][12] Isolate the spill area, prevent entry, and eliminate all ignition

sources if it is safe to do so.[3]

Q: What type of fire extinguisher should be used for an undecane fire?
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A: Use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam extinguisher for an

undecane fire.[1][3] Do not use a high-volume water jet, as it may spread the flammable

liquid.[1][2]

Data Presentation
Quantitative Flammability and Safety Data for Undecane

Property Value Source(s)

Flash Point 60°C - 65°C (140°F - 149°F) [1][2][3][10][13][14][15][16]

Autoignition Temperature
~202°C - 240°C (395°F -

464°F)
[1][15][16]

Lower Explosive Limit (LEL) 0.6% - 0.7% (V) [1][15][17][16]

Upper Explosive Limit (UEL) 5.1% - 6.5% (V) [1][16]

Boiling Point ~196°C (385°F) [1][2][3][4][10][13][14][16][18]

Vapor Density 5.4 (Air = 1) [3][16]

Specific Gravity ~0.74 g/cm³ at 25°C [2][3][10][13][14][16]

Experimental Protocols
Protocol for Safe Transfer of Undecane Using Grounding and Bonding

This protocol details the methodology for safely transferring undecane from a larger metal

container to a smaller one to prevent static discharge.

Preparation:

Ensure the transfer is performed in a well-ventilated area, preferably within a chemical

fume hood.[5][6]

Remove all potential ignition sources from the vicinity.[5][7]
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Have appropriate personal protective equipment (PPE) on, including safety glasses, a

flame-retardant lab coat, and chemical-resistant gloves.[11]

Grounding:

Identify a suitable grounding point, such as a metal water pipe or a designated grounding

bus bar.

Attach one clamp of the grounding strap to the grounding point.

Attach the other clamp of the grounding strap to the larger (dispensing) metal container.

Ensure a metal-to-metal connection.

Bonding:

Attach one clamp of the bonding strap to the grounded dispensing container.

Attach the other clamp of the bonding strap to the receiving metal container. This

equalizes the electrical potential between the two containers.

Transfer:

Once both containers are grounded and bonded, proceed with the transfer of undecane.

Pour the liquid slowly and carefully to minimize splashing, which can increase static

charge generation.[11]

Completion:

After the transfer is complete, securely cap both containers.

Remove the bonding strap first, and then remove the grounding strap.
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Start: Prepare to
use Undecane

Assess Risks:
- Quantity

- Procedure (e.g., heating)
- Location

Don Appropriate PPE:
- Safety Glasses

- Flame-retardant Coat
- Chemical-resistant Gloves

Select Safe Location:
- Chemical Fume Hood
- Well-ventilated Area

Remove Ignition Sources:
- Open Flames

- Sparking Equipment
- Hot Plates

Handling/Transfer:
- Use Grounding/Bonding

- Pour Slowly

Perform Experiment

Store Properly:
- Tightly Closed Container

- Flammable Storage Cabinet

Dispose of Waste:
- Labeled Hazardous Waste Container

End

Click to download full resolution via product page

Caption: Workflow for the safe handling of undecane in a laboratory setting.
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Undecane Spill Occurs

Assess Spill Size

Small Spill
(Manageable by lab personnel)

Small

Large Spill
(Requires emergency response)

Large

Alert Personnel in Area Evacuate Area Immediately

Eliminate Ignition Sources

Contain & Absorb Spill
(Use non-combustible absorbent)

Collect Absorbed Material
(Use non-sparking tools)

Place in Sealed Container
for Hazardous Waste

End

Notify Emergency Response
(e.g., EHS)

Isolate the Area

Click to download full resolution via product page

Caption: Decision-making process for responding to an undecane spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-in-a-lab-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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